(6-methoxy-2,3-dihydro-1H-inden-5-yl)methanamine

• IUPAC Name: (6-methoxy-2,3-dihydro-1H-inden-5-yl)methanamine
• InChI: InChI=1S/C11H15NO/c1-13-11-6-9-4-2-3-8(9)5-10(11)7-12/h5-6H,2-4,7,12H2,1H3
• InChI Key: GDFXDWRMYNDYMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CCCC2=C1)CN
• Molecular Formula: C11H15NO
• DSSTOX Substance ID: DTXSID30428652
• Molecular Weight: 177.24 g/mol
• CAS No.: 879063-08-8

Description

“(6-methoxy-2,3-dihydro-1H-inden-5-yl)methanamine” is a compound with the empirical formula C14H17NO and a molecular weight of 215.29. It is provided by Sigma-Aldrich for basic research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string NCC(C(OC)=C1)=CC2=C1CCC2.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Antimicrobial Activities

Compounds structurally related have demonstrated potential in antimicrobial applications. For instance, derivatives of methanamine have been synthesized and shown to exhibit moderate to very good antibacterial and antifungal activities against pathogenic strains, suggesting their potential utility in developing new antimicrobial agents (Thomas, Adhikari, & Shetty, 2010).

Neuropharmacology

In neuropharmacology, analogs of methanamine have been studied for their binding affinities and molecular interactions with serotonin and histamine receptors, highlighting the chemical's relevance in exploring steric tolerance within receptor binding sites and its implications for drug design (Shah et al., 2010).

Catalysis and Material Science

Methanamine derivatives have been applied in catalysis, demonstrating the synthesis of unsymmetrical pincer palladacycles and their efficiency in catalytic applications, showing good activity and selectivity. This research opens new avenues for the development of catalysts in organic synthesis (Roffe et al., 2016) Additionally, iron(III) complexes of certain methanamine derivatives have been studied for their potential in cellular uptake and photocytotoxicity, highlighting their application in medical imaging and therapy (Basu et al., 2015).

Antiproliferative Activity

Research has also identified methanamine derivatives with promising antiproliferative activity toward human cancer cells, suggesting their utility in cancer treatment. These compounds inhibit tubulin polymerization, leading to G2/M cell cycle arrest in cancer cells, a mechanism that can be exploited for therapeutic purposes (Minegishi et al., 2015).

Drug Development and Neurotoxicity Assessment

Moreover, the neurotoxic potential of methoxy derivatives has been characterized, with studies suggesting that certain methanamine-related compounds can cause depletion of striatal dopamine, similar to neurotoxins implicated in Parkinsonism. This research is crucial for understanding the safety profiles of new compounds in drug development (Zimmerman et al., 1986).

Safety and Hazards

The compound has been classified as Acute Tox. 4 Oral, indicating it may be harmful if swallowed. It’s recommended to handle it with appropriate safety measures.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological processes.

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes in cellular processes

Biochemical Pathways

Indole derivatives are known to influence various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . The specific pathways and downstream effects for this compound need further investigation.

Result of Action

Indole derivatives are known to have diverse biological activities